Cas no 70199-62-1 ((4-Pyridyl)acetone hydrochloride)

• Product Name: (4-Pyridyl)acetone hydrochloride
• CAS No: 70199-62-1
• MF: C₈H₁₀ClNO
• MW: 171.624101161957
• MDL: MFCD12198845
• CID: 1003317
• Update Time: 2025-06-15

(4-Pyridyl)acetone hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(Pyridin-4-yl)propan-2-one hydrochloride
• (4-Pyridyl)acetone Hydrochloride
• 1-(4-pyridinyl)-2-Propanone hydrochloride
• tert-butyl 6-bromo-4-fluoroindazole-1-carboxylate
• (4-PYRIDYL)ACETONE HCL
• (4-Pyridyl)acetone, HCl
• (4-Pyridyl)acetoneHydrochloride
• 4765AJ
• KM1331
• SY005221
• (4-Pyridyl)acetone hydrochloride

• MDL： MFCD12198845
• Inchi： 1S/C8H9NO.ClH/c1-7(10)6-8-2-4-9-5-3-8;/h2-5H,6H2,1H3;1H
• InChI Key： VEGGZQXLRRJVFN-UHFFFAOYSA-N
• SMILES： Cl.O=C(C)CC1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Topological Polar Surface Area: 30

Experimental Properties

• Melting Point: 145-147 ºC

Additional information on (4-Pyridyl)acetone hydrochloride

Introduction to (4-Pyridyl)acetone Hydrochloride (CAS No 70199-62-1)

(4-Pyridyl)acetone hydrochloride, with the chemical formula C₇H₉NO·HCl, is a significant compound in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 70199-62-1, has garnered attention due to its versatile applications in medicinal chemistry and synthetic biology. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structural motif of (4-Pyridyl)acetone hydrochloride features a pyridine ring substituted at the 4-position with an acetyl group, which is further protonated to form the hydrochloride salt. This unique arrangement imparts distinct chemical properties that make it a promising candidate for drug discovery and development. The pyridine ring is a common pharmacophore in many pharmaceuticals, known for its ability to interact with biological targets such as enzymes and receptors.

In recent years, (4-Pyridyl)acetone hydrochloride has been extensively studied for its potential in the development of novel therapeutic agents. Its role as a key intermediate in the synthesis of more complex molecules has been highlighted in several cutting-edge research studies. For instance, it has been utilized in the preparation of small-molecule inhibitors targeting various diseases, including cancer and neurodegenerative disorders.

One of the most compelling aspects of (4-Pyridyl)acetone hydrochloride is its versatility in medicinal chemistry. Researchers have leveraged its structural framework to design derivatives with enhanced pharmacological properties. For example, modifications at the pyridine ring or the acetyl group have led to compounds with improved binding affinity and selectivity towards specific biological targets. These findings underscore the importance of (4-Pyridyl)acetone hydrochloride as a building block in drug discovery.

The compound's significance extends beyond its role as an intermediate. It has also been explored for its potential in materials science and catalysis. The pyridine moiety, in particular, is known for its ability to participate in coordination chemistry, making it useful in the development of metal-organic frameworks (MOFs) and other advanced materials. Additionally, the acetyl group can serve as a site for further functionalization, enabling the creation of diverse chemical libraries for screening purposes.

Recent advancements in computational chemistry have further highlighted the utility of (4-Pyridyl)acetone hydrochloride. Molecular modeling studies have demonstrated its potential as a scaffold for designing drugs with specific pharmacokinetic profiles. These studies involve predicting how the compound interacts with biological systems at a molecular level, which is crucial for optimizing drug design and improving therapeutic outcomes.

The synthesis of (4-Pyridyl)acetone hydrochloride involves well-established organic reactions, including condensation and protonation steps. The availability of high-quality starting materials and robust synthetic protocols has made it accessible to researchers worldwide. This accessibility has fueled numerous investigations into its applications across various scientific disciplines.

In conclusion, (4-Pyridyl)acetone hydrochloride (CAS No 70199-62-1) is a multifaceted compound with significant implications in pharmaceutical research and beyond. Its unique structural features and chemical properties make it a valuable tool for developing novel therapeutics and advanced materials. As research continues to evolve, the potential applications of this compound are likely to expand, further solidifying its importance in science and industry.